![molecular formula C9H7BrS B3032058 5-(Bromomethyl)benzo[b]thiophene CAS No. 10133-22-9](/img/structure/B3032058.png)
5-(Bromomethyl)benzo[b]thiophene
Cat. No. B3032058
Key on ui cas rn:
10133-22-9
M. Wt: 227.12 g/mol
InChI Key: FOQVMHRXEHFCNW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05194435
Procedure details
5-Bromomethylbenzo[b]thiophene was prepared from 5-methylbenzo[b]thiophene and N-bromosuccinimide as in Example 1 except that the reaction was refluxed 15 hours.
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[CH:10]=[CH:9][C:5]2[S:6][CH:7]=[CH:8][C:4]=2[CH:3]=1.[Br:11]N1C(=O)CCC1=O>>[Br:11][CH2:1][C:2]1[CH:10]=[CH:9][C:5]2[S:6][CH:7]=[CH:8][C:4]=2[CH:3]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CC1=CC2=C(SC=C2)C=C1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrN1C(CCC1=O)=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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was refluxed 15 hours
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Duration
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15 h
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Outcomes
Product
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Name
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Type
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product
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Smiles
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BrCC1=CC2=C(SC=C2)C=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
